Cas no 2229178-71-4 (3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol)

• Product Name: 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol
• CAS No: 2229178-71-4
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 6241746
• PubChem ID: 165976509
• Update Time: 2025-07-21

3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol
• 3-[(2,6-difluoro-3-methylphenyl)methyl]piperidin-3-ol
• EN300-1781492
• 2229178-71-4

• Inchi： 1S/C13H17F2NO/c1-9-3-4-11(14)10(12(9)15)7-13(17)5-2-6-16-8-13/h3-4,16-17H,2,5-8H2,1H3
• InChI Key： URJWUXPPTWWLAD-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC1(CNCCC1)O)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol

Introduction to 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol (CAS No. 2229178-71-4)

3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229178-71-4, belongs to a class of molecules that exhibit promising biological activity. The structural features of this compound, particularly the presence of a 2,6-difluoro-3-methylphenyl moiety linked to a piperidine ring, make it a compelling candidate for further investigation in medicinal chemistry.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The 2,6-difluoro-3-methylphenyl group is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design. Additionally, the piperidine ring contributes to the compound's solubility and bioavailability, making it an attractive scaffold for further modifications.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their unique electronic and steric properties. These properties can significantly influence the pharmacokinetic and pharmacodynamic profiles of drugs. The incorporation of fluorine atoms into molecular structures has been shown to improve drug efficacy by increasing lipophilicity and reducing metabolic degradation. This makes compounds like 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol particularly valuable in the quest for new pharmaceuticals.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the structure of lead compounds, researchers can optimize their biological activity and reduce unwanted side effects. The piperidin-3-ol moiety in 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol is a key structural element that has been shown to enhance binding interactions with biological targets. This has led to several studies exploring its potential as a scaffold for developing new drugs.

The synthesis of 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the complex framework of this compound. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the challenges involved in producing such molecules on an industrial scale.

The biological activity of 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol has been extensively studied in various preclinical models. Initial findings suggest that this compound exhibits potent activity against several targets relevant to human health. For instance, it has shown promise as an inhibitor of enzymes involved in cancer cell proliferation and inflammation. These preliminary results have prompted further investigation into its potential therapeutic applications.

In addition to its biological activity, the chemical stability of 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol is another critical factor that influences its suitability as a drug candidate. Fluorinated compounds are known for their enhanced stability under various conditions, which can prolong their shelf life and improve their efficacy when administered orally or intravenously. This stability is particularly important for drugs that require long-term storage or repeated dosing.

The regulatory landscape for new drug development also plays a significant role in the assessment of compounds like 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol. Regulatory agencies require extensive data on the safety and efficacy of new drugs before they can be approved for clinical use. This includes detailed information on their chemical properties, pharmacokinetics, and potential side effects. Researchers must navigate these stringent requirements to bring new therapeutic agents to market.

The role of computational chemistry and molecular modeling has become increasingly important in modern drug discovery. These tools allow researchers to predict the behavior of compounds like 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol before they are synthesized and tested experimentally. By simulating interactions between molecules and biological targets, researchers can identify promising candidates with high accuracy and efficiency.

The future prospects for 3-(2,6-difluoro-3-methylphenyl)methylpiperidin-3-ol are bright given its unique structural features and promising biological activity. Ongoing research aims to further optimize its properties through structural modifications and combination therapies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.